Cas no 18959-30-3 (4,5-Difluorophthalic anhydride)

4,5-Difluorophthalic anhydride is a fluorinated aromatic anhydride used primarily as a key intermediate in the synthesis of advanced polymers, dyes, and pharmaceuticals. Its difluoro substitution enhances electron-withdrawing properties, improving reactivity in polyimide and polyamide formations, which are critical for high-performance materials. The compound's structural rigidity and thermal stability make it suitable for applications requiring resistance to heat and chemical degradation. Additionally, its fluorine atoms contribute to low dielectric constants, beneficial in electronic and optoelectronic materials. Precise synthesis and high purity ensure consistent performance in specialized chemical processes. This anhydride is valued for its versatility in producing tailored functional materials with enhanced properties.
4,5-Difluorophthalic anhydride structure
18959-30-3 structure
Product Name:4,5-Difluorophthalic anhydride
CAS No:18959-30-3
MF:C8H2F2O3
MW:184.096489429474
MDL:MFCD08695033
CID:95413
PubChem ID:253660649
Update Time:2025-06-08

4,5-Difluorophthalic anhydride Chemical and Physical Properties

Names and Identifiers

    • 4,5-DIFLUOROPHTHALIC ANHYDRIDE
    • 1,3-Isobenzofurandione, 5,6-difluoro-
    • 5,6-difluoro-2-benzofuran-1,3-dione
    • 1,3-isobenzofurandione,5,6-difluoro
    • 4,5-difluoro-phthalic acid anhydride
    • 4,5-Difluor-phthalsaeureanhydrid
    • 5,6-Difluoroisobenzofuran-1,3-dione
    • 5,6-difluoro-1,3-Isobenzofurandione
    • 6-deoxy-6-fluorohexopyranose
    • 4,5-difluoro-1,3-Isobenzofurandione
    • 4,5-DIFLUOROPHTHALIC ANHYDRIDE FOR SYNTH
    • 5,6-difluoro-1,3-dihydro-2-benzofuran-1,3-dione
    • 4,5-Difluorophthalicanhydride
    • zlchem 1035
    • 4,5-difluorophtalic anhydrid
    • KSC540C6P
    • 4,5-difluorophtalic anhydride
    • 4,5-Difluorphthalic anhydride
    • 4,5 difluorophthalic anhydride
    • ZLD0501
    • UATBWQQFLABWKR-UHFFFAOYSA-N
    • WT067
    • 4,5-DIFLUOROPHTHALIC ANHYDRIDE 98%
    • 5,6-Difluoro-2-benzofuran-1,3-dione, AldrichCPR
    • FT-0601359
    • GS-3652
    • 18959-30-3
    • 1,3-Isobenzofurandione, 5,6-difluoro-;4,5-Difluorophthalic Anhydride
    • MFCD08695033
    • D4716
    • SCHEMBL652925
    • EN300-93335
    • SY013434
    • DTXSID10348667
    • CS-W018423
    • 5 pound not6-Difluoroisobenzofuran-1 pound not3-dione
    • A19942
    • AC-9809
    • InChI=1/C8H2F2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2
    • AKOS000281391
    • DB-006588
    • 4,5-Difluorophthalic anhydride
    • MDL： MFCD08695033
    • Inchi： 1S/C8H2F2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2H
    • InChI Key： UATBWQQFLABWKR-UHFFFAOYSA-N
    • SMILES： FC1C(=CC2C(=O)OC(C=2C=1)=O)F

Computed Properties

  • Exact Mass: 183.99700
  • Monoisotopic Mass: 183.99720025 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 184.10
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 1.658
  • Melting Point: 95.0 to 99.0 deg-C
  • Boiling Point: 321.2°C at 760 mmHg
  • Flash Point: 142.8℃
  • Refractive Index: 1.555
  • PSA: 43.37000
  • LogP: 1.27540

4,5-Difluorophthalic anhydride Security Information

4,5-Difluorophthalic anhydride Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Difluorophthalic anhydride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM153305-5g
5,6-Difluoroisobenzofuran-1,3-dione
 18959-30-3 95%
5g
 $224 2021-06-09
Chemenu
CM153305-10g
5,6-Difluoroisobenzofuran-1,3-dione
 18959-30-3 95%
10g
 $393 2021-06-09
Chemenu
CM153305-25g
5,6-Difluoroisobenzofuran-1,3-dione
 18959-30-3 95%
25g
 $785 2021-06-09
Fluorochem
091462-10g
5,6-Difluoroisobenzofuran-1,3-dione
 18959-30-3 98%
10g
 ￡251.00 2022-03-01
Ambeed
A231148-100mg
4,5-Difluorophthalic Anhydride
 18959-30-3 98%
100mg
 $6.0 2025-02-21
Ambeed
A231148-250mg
4,5-Difluorophthalic Anhydride
 18959-30-3 98%
250mg
 $8.0 2025-02-21
Ambeed
A231148-1g
4,5-Difluorophthalic Anhydride
 18959-30-3 98%
1g
 $12.0 2025-02-21
Ambeed
A231148-5g
4,5-Difluorophthalic Anhydride
 18959-30-3 98%
5g
 $50.0 2025-02-21
Ambeed
A231148-10g
4,5-Difluorophthalic Anhydride
 18959-30-3 98%
10g
 $97.0 2025-02-21
Ambeed
A231148-25g
4,5-Difluorophthalic Anhydride
 18959-30-3 98%
25g
 $237.0 2025-02-21

4,5-Difluorophthalic anhydride Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:18959-30-3)4,5-DIFLUOROPHTHALIC ANHYDRIDE
Order Number:sfd5746
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

4,5-Difluorophthalic anhydride Related Literature

Related Categories

18959-30-3 (4,5-Difluorophthalic anhydride) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:18959-30-3)4,5-DIFLUOROPHTHALIC ANHYDRIDE
sfd5746
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email